Cas no 2060043-76-5 (2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2060043-76-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD30498518
• CID: 5173632
• PubChem ID: 131628935
• Update Time: 2025-08-05

2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxylic acid, 5,6,7,8-tetrahydro-2-(1-methylpropyl)-
• 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

• MDL： MFCD30498518
• Inchi： 1S/C12H18N2O2/c1-3-8(2)10-11(12(15)16)14-7-5-4-6-9(14)13-10/h8H,3-7H2,1-2H3,(H,15,16)
• InChI Key： CWDVIIKVDIBVEN-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)CC)=C(C(O)=O)N1CCCC2

Additional information on 2-(butan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

Comprehensive Overview of 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2060043-76-5)

The compound 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2060043-76-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in the development of novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their promising pharmacological properties. The carboxylic acid functional group in this compound enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. With the rise of AI-driven drug design and computational chemistry, compounds like 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid are being screened for their binding affinities to various biological targets. This aligns with the growing trend of precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of CAS No. 2060043-76-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its butan-2-yl substituent contributes to lipophilicity, which is crucial for membrane permeability in drug candidates. This characteristic has sparked interest in its potential as a CNS-penetrant molecule, a hot topic in neurodegenerative disease research. Additionally, its imidazo[1,2-a]pyridine backbone is structurally analogous to purine bases, enabling interactions with enzymes and receptors involved in nucleotide metabolism.

From an industrial perspective, 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid is being investigated for its role in green chemistry applications. The push for sustainable synthesis methods has led to explorations of catalytic processes and solvent-free reactions to produce this compound efficiently. Environmental concerns and regulatory pressures have made eco-friendly manufacturing a priority, and this molecule’s adaptability to such processes positions it favorably in the market.

Analytical characterization of CAS No. 2060043-76-5 employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for research and commercial use. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, particularly in oral drug delivery systems—a trending area in pharmaceutical technology.

In summary, 2-(butan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable chemistry, and material science underscores its multidisciplinary relevance. As scientific inquiries into heterocyclic compounds expand, this molecule is poised to play a pivotal role in addressing contemporary challenges in health and industry.